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Compound of Interest

Compound Name: Reboxetine

CAS No.: 105017-38-7

Cat. No.: B3417426

Get Quote

Introduction & Mechanism of Action
Reboxetine is a highly selective norepinephrine reuptake inhibitor (NRI) that serves as a

critical pharmacological tool for dissecting the role of the noradrenergic system in affective

disorders and cognitive function. Unlike tricyclic antidepressants (TCAs) or non-selective

SNRIs, reboxetine exhibits negligible affinity for serotonergic (5-HT), dopaminergic (DA),

muscarinic, and histaminergic receptors. This selectivity makes it the "gold standard" control

compound for isolating noradrenergic mechanisms in vivo.

Mechanistic Pathway
Reboxetine functions by binding to the Norepinephrine Transporter (NET) on presynaptic

terminals, preventing the reuptake of norepinephrine (NE) from the synaptic cleft.[1] This

results in increased extracellular NE concentrations in key brain regions such as the prefrontal

cortex (PFC) and hippocampus, which underpins its antidepressant and pro-cognitive effects.
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Figure 1: Mechanism of Action.[2][3][4] Reboxetine selectively blocks NET, preventing NE

reuptake and enhancing adrenergic signaling in the synaptic cleft.

Pharmacokinetics & Dosing Guidelines
A critical failure point in preclinical studies is the assumption that rodent pharmacokinetics (PK)

mirror human PK. They do not. Reboxetine has a significantly shorter half-life in rodents

compared to humans.

Species-Specific Pharmacokinetics
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Parameter Human Rat Mouse
Implication for
Protocol

Half-life (

)
~13 hours ~1–2 hours ~1–1.5 hours

Daily dosing in

rodents leads to

"sawtooth"

plasma levels;

steady state is

rarely achieved

without

minipumps.

Clearance Renal/Hepatic Rapid Hepatic Rapid Hepatic

Higher mg/kg

doses are

required in

rodents to

achieve

therapeutic

plasma levels.

Bioavailability High (>90%) Low (~5-10%) Moderate

i.p.

administration is

preferred over

oral gavage for

consistent

behavioral

effects.

Vehicle Preparation
Reboxetine is typically supplied as Reboxetine Mesylate.

Solubility: Soluble in water or saline up to ~20 mg/mL.

Standard Vehicle: 0.9% Physiological Saline.

Troubleshooting: If the solution is cloudy at high concentrations (>10 mg/mL), mild sonication

or warming (to 37°C) is effective. Avoid DMSO for i.p. injections if possible to prevent
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vehicle-induced behavioral artifacts, though it is compatible (up to 5-10% DMSO) if

necessary.

Application 1: Models of Depression
Reboxetine is used to validate predictive validity in screening assays and construct validity in

chronic stress models.

Acute Screening: Forced Swim Test (FST)
The FST measures "behavioral despair." Reboxetine specifically reduces immobility and

increases climbing behavior, a hallmark of noradrenergic activity (as opposed to SSRIs, which

increase swimming).

Protocol (Rat):

Acclimatization: Handle rats for 3 days prior to testing.

Pre-Test (Day 1): Place rat in a water cylinder (25°C) for 15 minutes. Dry and return to cage.

Dosing: Administer Reboxetine (10–30 mg/kg, i.p.) using a "sub-acute" regimen: 24h, 5h,

and 1h before the test.

Note: A single acute dose 1h prior is often sufficient, but the 3-dose regimen yields more

robust results.

Test (Day 2): Place rat in cylinder for 5 minutes.

Scoring: Record time spent Immobile (floating), Swimming (horizontal movement), and

Climbing (vertical thrashing).

Expected Results:

Immobility: Significant decrease.[2]

Climbing: Significant increase (Noradrenergic signature).

Swimming: No significant change.
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Chronic Model: Chronic Mild Stress (CMS)
To test neuroplasticity and reversal of anhedonia.

Protocol:

Stress Induction: Expose animals to randomized stressors (wet bedding, tilt, light/dark

reversal) for 4–6 weeks.

Drug Administration:

Method: Osmotic Minipump (s.c.) is highly recommended due to the short half-life.

Dose: 10 mg/kg/day (delivered continuously).

Alternative: Twice daily (b.i.d.) i.p. injections (10 mg/kg per injection), though this induces

injection stress.

Readout: Sucrose Preference Test (SPT). Measure consumption of 1% sucrose vs. water.

Application 2: Models of Cognition[6]
Reboxetine improves executive function and memory consolidation, particularly in tasks

requiring frontal cortex engagement.

Novel Object Recognition (NOR)
Assesses recognition memory.[5] Reboxetine can facilitate long-term memory formation.

Protocol:

Habituation: Allow animal to explore empty arena (10 min/day for 2 days).

Training (T1): Introduce two identical objects (A + A). Allow 10 min exploration.

Treatment: Administer Reboxetine (2.5–10 mg/kg, i.p.) immediately post-training to assess

memory consolidation.

Retention Interval: Wait 24 hours.
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Testing (T2): Introduce one familiar and one novel object (A + B).

Analysis: Calculate Discrimination Index (DI) =

.

Attentional Set-Shifting Task (ASST)
Measures cognitive flexibility (executive function), dependent on the prefrontal cortex.[6]

Protocol:

Training: Train food-restricted rats to dig in bowls for reward based on a specific dimension

(e.g., odor).[6][7]

Dosing: Administer Reboxetine (Acute: 3–10 mg/kg, i.p.) 30 minutes prior to the testing

session.

Task:

Intra-dimensional shift (IDS): New exemplars, same rule (odor).

Extra-dimensional shift (EDS): Rule changes to a different dimension (e.g., digging

medium texture).

Result: Reboxetine specifically improves performance in the EDS phase, reducing the

number of trials to criterion.

Experimental Workflow & Troubleshooting
The following diagram outlines the critical decision pathways for designing a Reboxetine study.

Study Design Duration?

Acute (Single Dose)Screening

Chronic (>14 Days)

Neuroplasticity

i.p. Injection
(10-30 mg/kg)

Osmotic Minipump
(10 mg/kg/day)

Wait Period

30-60 min (Tmax)

Steady State

Depression Model
(FST, TST)

Cognition Model
(NOR, ASST)

Data Analysis
(Climbing vs Immobility)
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Figure 2: Experimental Workflow. Critical timing differences exist between acute (Tmax

dependent) and chronic (steady-state dependent) designs.

Troubleshooting Common Issues
Issue: No effect in behavioral tests.

Cause: Likely rapid metabolism in rodents.

Solution: Ensure testing occurs within 30–60 minutes of i.p. injection.[2][8] For chronic

studies, verify plasma levels or switch to minipumps.

Issue: Hyperactivity confounding results.

Cause: High doses (>30 mg/kg) can induce sympathomimetic stimulation.

Solution: Always run an Open Field Test (OFT) alongside cognitive tasks. If locomotor

activity is significantly increased, cognitive improvements may be artifacts.

Issue: Variable results in FST.

Cause: Scoring ambiguity.

Solution: Differentiate "Climbing" from "Swimming." Reboxetine affects climbing; SSRIs

affect swimming.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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